Cas no 2171749-14-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171749-14-5
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 5867081
• PubChem ID: 165573844
• Update Time: 2025-06-25

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564659
• 2171749-14-5

• Inchi： 1S/C24H24N4O5/c1-3-19(22(29)26-20-12-25-28(2)21(20)23(30)31)27-24(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-12,18-19H,3,13H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： BAFGAZQDLKYLTB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NN(C)C=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171749-14-5)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2171749-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, positions it as a valuable scaffold for drug discovery programs.

The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid incorporates several key features that contribute to its potential pharmacological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, suggests that this compound may be involved in the development of peptide mimetics or peptidomimetics. Additionally, the amide and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the pyrazole core, a privileged scaffold in drug design, can modulate various biological pathways by binding to enzymes and receptors with high affinity. The incorporation of a methyl group at the 1-position of the pyrazole ring enhances its metabolic stability, making it a favorable candidate for further investigation.

The butanamido moiety in the molecule introduces a flexible aliphatic chain that can influence both solubility and bioavailability. This feature is particularly important in drug development, as it allows for optimization of pharmacokinetic properties. Furthermore, the presence of an Fmoc group at the amino position suggests potential applications in protease inhibition or as a precursor for more complex peptide-based therapies.

In the context of current research trends, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methyl-1H-pyrazole-5-carboxylic acid aligns with the growing interest in multitargeted drugs. By combining multiple pharmacophores into a single molecule, researchers aim to develop compounds that can interact with several biological targets simultaneously, thereby enhancing therapeutic efficacy and reducing side effects. The structural features of this compound make it an attractive candidate for such multitargeted approaches.

Moreover, the fluorene moiety is known for its stability and hydrophobicity, which can improve the bioavailability of drug candidates. This characteristic is particularly relevant in oral formulations, where maintaining stability under varying physiological conditions is crucial. The combination of these properties makes 4-2-( {(9H-fluoren-9 -yl)methoxycarbonyl}amino)butanamido -1-methyl -1H-pyrazole -5-carboxylic acid (CAS No. 2171749 -14 -5) a promising candidate for further exploration in drug discovery.

Recent studies have also highlighted the importance of green chemistry principles in pharmaceutical synthesis. The use of sustainable methodologies and environmentally friendly reagents has become increasingly important in the development of new drugs. The synthesis of 4 -2-( {(9H-fluoren -9 -yl)methoxycarbonyl}a mino)butanamido -1-methyl -1H-p yrazole -5-carboxylic acid could benefit from such approaches, ensuring that its production is both efficient and environmentally responsible.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where similar scaffolds are used to develop advanced materials with specific properties. For instance, the pyrazole ring can be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability.

In conclusion,4 -2-( {(9H-fluoren -9 -yl)methoxycarbonyl}a mino)butanamido -1-methyl -1H-p yrazole -5-carboxylic acid (CAS No. 2171749 -14 -5) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and its alignment with current trends in drug discovery make it a valuable asset for researchers seeking to develop novel therapeutic agents. As computational methods continue to advance, further insights into its biological activity and potential applications are expected to emerge.